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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508 Get Quote

Evaluating 1,1,2-Trifluoroethane: A Comparative
Performance Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of 1,1,2-Trifluoroethane (HFC-143), offering

a comparative analysis of its performance against common alternatives. Due to a notable lack

of publicly available, direct experimental performance data for 1,1,2-Trifluoroethane in specific

applications, this guide synthesizes available thermophysical data and outlines standardized

experimental protocols for its evaluation as a refrigerant and a cleaning solvent.

Executive Summary
1,1,2-Trifluoroethane is a hydrofluorocarbon with a global warming potential (GWP) of 397

over 100 years. While thermophysical data is available, there is a significant scarcity of

published experimental studies detailing its performance in practical applications such as

refrigeration and solvent cleaning. This guide presents the known properties of 1,1,2-
Trifluoroethane and compares them with established alternatives like 1,1,1,2-

Tetrafluoroethane (R-134a) and 1,1,2-Trichloro-1,2,2-trifluoroethane (CFC-113). Furthermore, it

provides detailed experimental protocols based on industry standards to enable researchers to

conduct their own performance evaluations.
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A comparison of the key properties of 1,1,2-Trifluoroethane and its alternatives is crucial for

initial assessment. The following table summarizes these properties based on available data.

Property
1,1,2-
Trifluoroethane
(HFC-143)

1,1,1,2-
Tetrafluoroethane
(R-134a)

1,1,2-Trichloro-
1,2,2-
trifluoroethane
(CFC-113)

Molecular Formula C₂H₃F₃ C₂H₂F₄ C₂Cl₃F₃

Molar Mass ( g/mol ) 84.04 102.03 187.38

Boiling Point (°C) 5 -26.3 47.6

Critical Temperature

(°C)
151.05 101.1 Not Available

Critical Pressure (kPa) 4827 4059 Not Available

Global Warming

Potential (100-year)
397 1430 6130

Ozone Depletion

Potential
0 0 0.8

Performance Evaluation in Refrigeration
Applications
While specific experimental data for 1,1,2-Trifluoroethane as a refrigerant is limited, its

performance can be evaluated using standardized testing methods. A common approach is to

use a vapor compression refrigeration cycle test rig.

Experimental Protocol: Refrigerant Performance
Evaluation (Based on ASHRAE Standard 23.1)
This protocol outlines the methodology for determining the thermodynamic performance of a

refrigerant in a vapor compression system.
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Objective: To measure the cooling capacity, compressor power input, and calculate the

Coefficient of Performance (COP) of 1,1,2-Trifluoroethane and compare it with a baseline

refrigerant (e.g., R-134a).

Apparatus:

Vapor compression refrigeration test rig including:

A hermetically sealed compressor

A condenser (air-cooled or water-cooled)

An evaporator (air-cooled or water-cooled)

A thermostatic or electronic expansion valve

Calorimeter to measure cooling capacity.

Power meter to measure compressor power consumption.

Pressure transducers and temperature sensors (thermocouples or RTDs) at the inlet and

outlet of each major component.

Refrigerant mass flow meter.

Procedure:

System Preparation: Evacuate the refrigeration system to remove any air and moisture.

Charging: Charge the system with the test refrigerant (1,1,2-Trifluoroethane) to the

manufacturer's specified amount or an optimized charge determined through preliminary

testing.

Set Operating Conditions: Set the desired evaporator and condenser temperatures (or

pressures) to simulate specific application conditions.

Stabilization: Allow the system to run until it reaches a steady state, characterized by stable

temperatures and pressures throughout the cycle.
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Data Acquisition: Record the following parameters:

Compressor suction and discharge pressures and temperatures.

Condenser inlet and outlet pressures and temperatures.

Evaporator inlet and outlet pressures and temperatures.

Refrigerant mass flow rate.

Compressor power input.

Heat input to the evaporator (from the calorimeter).

Calculations:

Refrigerating Effect (Qe): Determined from the energy balance on the evaporator

(calorimeter).

Compressor Work (Wc): Measured by the power meter.

Coefficient of Performance (COP): Calculated as COP = Qe / Wc.

Comparison: Repeat the procedure with the alternative refrigerant (e.g., R-134a) under the

identical operating conditions to provide a direct comparison of performance.

Logical Workflow for Refrigerant Performance
Evaluation
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Workflow for Refrigerant Performance Evaluation.
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Performance Evaluation in Solvent Cleaning
Applications
1,1,2-Trifluoroethane's properties suggest potential as a solvent cleaner. Its effectiveness can

be evaluated against established cleaning agents like 1,1,2-Trichloro-1,2,2-trifluoroethane

(CFC-113), though the latter is now phased out due to its high Ozone Depletion Potential.

Experimental Protocol: Solvent Cleaning Effectiveness
(Based on ASTM G122)
This protocol provides a standardized method for evaluating the effectiveness of a cleaning

agent in removing a specific contaminant from a surface.

Objective: To quantify the cleaning efficiency of 1,1,2-Trifluoroethane in removing a

standardized soil from a substrate and compare it to an alternative solvent.

Apparatus:

Standardized test coupons (e.g., stainless steel).

Standardized soil (e.g., a mixture of oils and particulate matter).

Analytical balance.

Ultrasonic bath or other means of agitation.

Beakers or other suitable containers.

Analytical instrumentation for quantifying residual soil (e.g., gravimetric analysis,

spectroscopy).

Procedure:

Coupon Preparation: Clean and weigh the test coupons to establish a baseline mass.

Soiling: Apply a known amount of the standardized soil uniformly to the surface of the test

coupons and reweigh.
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Cleaning:

Immerse the soiled coupons in a beaker containing 1,1,2-Trifluoroethane.

Subject the coupons to a defined cleaning process (e.g., immersion with ultrasonic

agitation for a specific time and at a controlled temperature).

Rinsing and Drying: Remove the coupons from the solvent, rinse if required by the protocol,

and dry them completely.

Post-Cleaning Analysis: Weigh the cleaned and dried coupons to determine the amount of

soil removed.

Calculation of Cleaning Efficiency:

Cleaning Efficiency (%) = [(Mass of soil removed) / (Initial mass of soil)] x 100.

Comparison: Repeat the entire procedure using an alternative solvent under the same

conditions for a direct comparison of cleaning performance.
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Logical flow for evaluating solvent cleaning efficiency.
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Conclusion
While 1,1,2-Trifluoroethane (HFC-143) presents a lower GWP alternative to some established

HFCs, a significant lack of published, peer-reviewed experimental data on its performance in

key applications hinders its widespread adoption. The thermophysical data suggests it may

have potential as a refrigerant and solvent. The experimental protocols provided in this guide,

based on established industry standards, offer a framework for researchers and drug

development professionals to conduct their own rigorous, comparative performance

evaluations. Such studies are critical to fully understand the viability of 1,1,2-Trifluoroethane
as a replacement for higher GWP substances and to ensure its safe and efficient application.

To cite this document: BenchChem. [Evaluating the performance of 1,1,2-Trifluoroethane in
specific applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584508#evaluating-the-performance-of-1-1-2-
trifluoroethane-in-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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